Cas no 1203087-94-8 (N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-phenoxyacetamide)

• Product Name: N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-phenoxyacetamide
• CAS No: 1203087-94-8
• MF: C₂₁H₁₈N₆O₂
• MW: 386.406623363495
• CID: 5969380
• PubChem ID: 45502608
• Update Time: 2025-08-05

N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-phenoxyacetamide
• N-(4-{[6-(1H-imidazol-1-yl)pyrimidin-4-yl]amino}phenyl)-2-phenoxyacetamide
• N-(4-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-phenoxyacetamide
• 1203087-94-8
• F5607-0181
• AKOS024515616
• N-[4-[(6-imidazol-1-ylpyrimidin-4-yl)amino]phenyl]-2-phenoxyacetamide

• Inchi： 1S/C21H18N6O2/c28-21(13-29-18-4-2-1-3-5-18)26-17-8-6-16(7-9-17)25-19-12-20(24-14-23-19)27-11-10-22-15-27/h1-12,14-15H,13H2,(H,26,28)(H,23,24,25)
• InChI Key： WDGQZUJAXKABEA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NC1C=CC(=CC=1)NC1C=C(N=CN=1)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 386.14912384g/mol
• Monoisotopic Mass: 386.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-phenoxyacetamide

Recent Advances in the Study of N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-phenoxyacetamide (CAS: 1203087-94-8)

The compound N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-phenoxyacetamide (CAS: 1203087-94-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-phenoxyacetamide as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. The compound's unique structure, featuring an imidazole-pyrimidine core, allows it to interact with key residues in the ATP-binding pocket of target kinases, thereby modulating their activity. This mechanism has been validated through in vitro and in vivo experiments, demonstrating promising efficacy in disease models.

One of the most notable advancements in the study of this compound is its application in cancer therapy. Preclinical trials have shown that N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-phenoxyacetamide effectively inhibits the proliferation of cancer cells by targeting aberrant signaling pathways. Furthermore, its selectivity profile minimizes off-target effects, reducing the likelihood of adverse reactions commonly associated with kinase inhibitors.

In addition to its anticancer properties, recent research has explored the compound's potential in treating inflammatory diseases. Studies have demonstrated its ability to suppress pro-inflammatory cytokines and chemokines, suggesting a broader therapeutic scope. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, have also been investigated, with results indicating favorable drug-like characteristics.

The synthesis of N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-phenoxyacetamide has been optimized to improve yield and purity, facilitating its use in further studies. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to characterize the compound and ensure its structural integrity. These developments have paved the way for large-scale production and clinical evaluation.

Despite these promising findings, challenges remain in the development of N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-phenoxyacetamide as a therapeutic agent. Issues such as drug resistance and potential toxicity in long-term use require further investigation. Ongoing research aims to address these concerns through structural modifications and combination therapies.

In conclusion, N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2-phenoxyacetamide represents a promising candidate for the treatment of cancer and inflammatory diseases. Its unique mechanism of action, combined with favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery. Future studies will be crucial in translating these preclinical findings into clinical applications, ultimately benefiting patients worldwide.